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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 16-
Bromohexadecanoic acid (CAS No. 2536-35-8), a crucial building block in the synthesis of

complex lipids and other bioactive molecules. Adherence to these guidelines is essential to

ensure a safe laboratory environment.

Chemical and Physical Properties
16-Bromohexadecanoic acid is a long-chain fatty acid derivative.[1] Its physical and chemical

properties are summarized in the table below, which are critical for understanding its behavior

under various laboratory conditions.
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Property Value Source

Molecular Formula C₁₆H₃₁BrO₂ [2]

Molecular Weight 335.32 g/mol [2][3]

Appearance Solid [4]

Melting Point 68-71 °C (lit.) [4][5][6][7]

Boiling Point 214-217 °C at 1 mmHg (lit.) [4][5][6][7]

Density 1.116 g/cm³ (Predicted) [4]

Flash Point 209.6°C

Solubility

Data not readily available, but

noted to have low solubility in

the context of some reactions.

[5]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere.

[1][5][8]

Hazard Identification and GHS Classification
16-Bromohexadecanoic acid is classified as a skin irritant. The Globally Harmonized System

(GHS) classification is summarized below.

Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation.[3]

[6]

Precautionary Statements:[3]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P321: Specific treatment (see supplemental first aid instructions on this label).

P332+P313: If skin irritation occurs: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

Safe Handling and Personal Protective Equipment
(PPE)
Due to its classification as a skin irritant, appropriate personal protective equipment must be

worn at all times when handling 16-Bromohexadecanoic acid.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

the substance or creating dust.

Personal Protective Equipment
A comprehensive list of recommended PPE is provided below.

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[6][9]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).[6][9]

Skin and Body Protection A lab coat, long pants, and closed-toe shoes.[9]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher is

recommended.[6]

Storage and Disposal
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Proper storage and disposal are crucial to maintain the integrity of 16-Bromohexadecanoic
acid and to ensure the safety of laboratory personnel.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep in a dark place and under an inert atmosphere to prevent degradation.[8]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.[7]

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[10]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.[10]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[10]

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.[10]
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Spill and Leak Procedures
In the event of a spill, follow these steps to ensure a safe cleanup:

Evacuate the area of all non-essential personnel.

Ventilate the area.

Wear appropriate Personal Protective Equipment (PPE) as described in Section 3.2.

Contain the spill. For solid spills, carefully sweep up the material to avoid generating dust

and place it in a suitable, labeled container for disposal.[7]

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Experimental Protocols: Handling in a Synthetic
Context
16-Bromohexadecanoic acid is a common starting material in organic synthesis, for example,

in the preparation of ceramides.[1][5][11] The following diagram illustrates a general workflow

for its use in a synthetic procedure, highlighting key handling and safety considerations.

Preparation Reaction Work-up Purification

Weigh Solid
(in fume hood, with PPE)

Dissolve in Solvent
(e.g., organic solvent)

Transfer solid
Add to Reaction Vessel

(under inert atmosphere)
Transfer solution Heat Reaction Mixture

(monitor temperature)

Initiate reaction
Quench Reaction

(e.g., with aq. solution)
Reaction complete Liquid-Liquid Extraction Dry Organic Layer

(e.g., with Na2SO4) Concentrate in vacuo Purify Product
(e.g., chromatography, recrystallization)

Click to download full resolution via product page

Caption: General experimental workflow for using 16-Bromohexadecanoic acid in a chemical

synthesis.

Methodology Notes:
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Addition: Due to its solid nature, 16-Bromohexadecanoic acid is typically weighed out in a

fume hood and added to the reaction vessel as a solid or after being dissolved in a suitable

solvent.

Reaction Conditions: Some reactions may require elevated temperatures, such as the

formation of a phosphonium salt which can be performed as a melt.[5] Careful temperature

control is necessary. Reactions are often conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent side reactions.

Quenching: Reactions are typically quenched by the careful addition of an aqueous solution.

This step can be exothermic and should be performed with caution, potentially in an ice bath.

[4]

Work-up and Purification: Standard organic chemistry techniques such as liquid-liquid

extraction and drying of the organic layer are common.[4] Purification is often achieved

through column chromatography or recrystallization.[12][13]

Biological Activity and Signaling Pathways
Currently, there is limited information available on specific signaling pathways directly

modulated by 16-Bromohexadecanoic acid itself. Its primary role in research and

development is as a synthetic precursor for creating more complex molecules like ceramides

and carnitine derivatives, which do have significant biological roles.[1][5][10] Long-chain

saturated fatty acids, in general, can influence cellular processes such as inflammation and cell

growth, but a specific pathway for the bromo-derivative has not been elucidated.[14]

The following diagram illustrates the logical relationship of 16-Bromohexadecanoic acid as a

precursor to biologically active molecules.
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Caption: Role of 16-Bromohexadecanoic acid as a precursor to biologically significant

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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